Cas no 324742-96-3 (2-(4-Methylthiazol-5-yl)ethyl propionate)

2-(4-Methylthiazol-5-yl)ethyl propionate structure

324742-96-3 structure

Product Name:2-(4-Methylthiazol-5-yl)ethyl propionate

CAS No:324742-96-3

MF:C₉H₁₃NO₂S

MW:199.27002120018

CID:293290

PubChem ID:29933357

Update Time:2025-04-19

2-(4-Methylthiazol-5-yl)ethyl propionate Chemical and Physical Properties

Names and Identifiers

- 2-(4-Methylthiazol-5-yl)ethyl propionate
- 2-(4-methyl-1,3-thiazol-5-yl)ethyl propanoate
- 4-METHYL-5-THIAZOLEETHANOL PROPIONATE
- Sulfurol propionate
- 1-(4-Methyl-thiazol-5-yl)-2-propionyloxy-aethan
- 1-(4-methyl-thiazol-5-yl)-2-propionyloxy-ethane
- 2-(4-Methyl-5-thiazolyl)ethyl propionate
- FEMA No. 4276
- FT-0655862
- Sulfuryl propionate
- UNII-9C20571O7V
- 4-Methyl-5-thiazoleethanol 5-propanoate
- AKOS006242789
- A821289
- 5-Thiazoleethanol, 4-methyl-, propanoate (ester)
- Q27272341
- 2-(4-Methylthiazol-5-yl)ethylpropionate
- DTXSID10186208
- 324742-96-3
- 2-(4-Methyl-5-thiazolyl)ethyl propionate [FHFI]
- 9C20571O7V
- SCHEMBL12023040
- CHEBI:169108
- 5-Thiazoleethanol, 4-methyl-, 5-propanoate
- propanoic acid 2-(4-methyl-5-thiazolyl)ethyl ester
- Inchi： 1S/C9H13NO2S/c1-3-9(11)12-5-4-8-7(2)10-6-13-8/h6H,3-5H2,1-2H3
- InChI Key： KXYXTLJGFPUWOE-UHFFFAOYSA-N
- SMILES： S1C=NC(C)=C1CCOC(CC)=O

Computed Properties

Exact Mass: 199.06679
Monoisotopic Mass: 199.067
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 67.4A^2

Experimental Properties

Density: 1.143
Boiling Point: 291 ºC
Flash Point: 130 ºC
Refractive Index: 1.517
PSA: 39.19
LogP: 1.94720
FEMA: 4276 | 2-(4-METHYL-5-THIAZOLYL)ETHYL PROPIONATE

2-(4-Methylthiazol-5-yl)ethyl propionate Related Literature

1. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

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